4-Deoxypodophyllotoxin

• CAS No.: 19186-35-7
• Product Name: 4-Deoxypodophyllotoxin
• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• IUPAC Name: (5S,5aS,8aS)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• Standard InChI: InChI=1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19+,20-/m1/s1
• Standard InChIKey: ZGLXUQQMLLIKAN-CAYVGHNUSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)[C@@H]2[C@H]3[C@H](CC4=CC5=C(C=C24)OCO5)COC3=O
• SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O
• Description: Deoxypodophyllotoxin is a member of the class of furonaphthodioxoles that is (5R,5aR,8aR)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one substituted at position 5 by a 3,4,5-trimethoxyphenyl group. It has a role as a plant metabolite, an antineoplastic agent and an apoptosis inducer. It is a lignan, a furonaphthodioxole, a gamma-lactone and a member of methoxybenzenes.
• Synonyms: deoxypicropodophyllin; deoxypodophyllotoxin; deoxypodophyllotoxin, (5alpha,5aalpha,8aalpha)-(+-)-isomer; deoxypodophyllotoxin, (5alpha,5aalpha,8abeta)-(+-)-isomer; deoxypodophyllotoxin, (5R-(5alpha,5aalpha,8aalpha))-isomer; deoxypodophyllotoxin, (5R-(5alpha,5aalpha,8abeta))-isomer; deoxypodophyllotoxin, (5R-(5alpha,5abeta,8aalpha))-isomer; deoxypodophyllotoxin, (5R-(5alpha,5abeta,8abeta))-isomer; isoanthricin; isodeoxypodophyllotoxin
• PubChem Compound: 101256
• Last Modified: Nov 17 2021